Cas no 1258652-36-6 (2-chloro-N-[[4-(morpholinomethyl)phenyl]methyl]propanamide;hydrochloride)

• Product Name: 2-chloro-N-[[4-(morpholinomethyl)phenyl]methyl]propanamide;hydrochloride
• CAS No: 1258652-36-6
• MF: C₁₅H₂₂Cl₂N₂O₂
• MW: 333.253382205963
• CID: 5557454
• Update Time: 2025-05-28

2-chloro-N-[[4-(morpholinomethyl)phenyl]methyl]propanamide;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-{[4-(morpholin-4-ylmethyl)phenyl]methyl}propanamide hydrochloride
• 2-chloro-N-[[4-(morpholinomethyl)phenyl]methyl]propanamide;hydrochloride

• Inchi： 1S/C15H21ClN2O2.ClH/c1-12(16)15(19)17-10-13-2-4-14(5-3-13)11-18-6-8-20-9-7-18;/h2-5,12H,6-11H2,1H3,(H,17,19);1H
• InChI Key： DQNPTBZZVYBHBC-UHFFFAOYSA-N
• SMILES： C(N1CCOCC1)C1C=CC(CNC(=O)C(Cl)C)=CC=1.Cl

Experimental Properties

• Melting Point: 223-225 °C

2-chloro-N-[[4-(morpholinomethyl)phenyl]methyl]propanamide;hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-chloro-N-[[4-(morpholinomethyl)phenyl]methyl]propanamide;hydrochloride

Comprehensive Overview of 2-chloro-N-[[4-(morpholinomethyl)phenyl]methyl]propanamide hydrochloride (CAS No. 1258652-36-6)

2-chloro-N-[[4-(morpholinomethyl)phenyl]methyl]propanamide hydrochloride (CAS No. 1258652-36-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique morpholine and chloroacetamide functional groups, is widely studied for its potential applications in drug discovery and development. Its molecular structure, which includes a phenylmethyl backbone, makes it a versatile intermediate in synthesizing more complex molecules.

In recent years, the demand for high-purity chemical intermediates like 2-chloro-N-[[4-(morpholinomethyl)phenyl]methyl]propanamide hydrochloride has surged, driven by advancements in targeted drug delivery systems and small-molecule therapeutics. Researchers are particularly interested in its role as a building block for designing novel enzyme inhibitors and receptor modulators. The compound's hydrochloride salt form enhances its solubility, making it suitable for in vitro and in vivo studies.

The synthesis of CAS No. 1258652-36-6 involves multi-step organic reactions, including amidation and Mannich-type reactions, to achieve the desired morpholinomethyl substitution. Its purity and stability are critical for reproducible results in high-throughput screening (HTS) and medicinal chemistry applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to validate its structural integrity.

From an industrial perspective, 2-chloro-N-[[4-(morpholinomethyl)phenyl]methyl]propanamide hydrochloride is often sourced by contract research organizations (CROs) and pharmaceutical manufacturers focusing on precision medicine. Its relevance in cancer research and neurodegenerative disease studies has been highlighted in recent publications, aligning with the growing interest in personalized therapeutics.

Environmental and safety considerations are paramount when handling CAS No. 1258652-36-6. While it is not classified as hazardous under standard regulations, proper laboratory practices, including the use of personal protective equipment (PPE), are recommended. The compound's biodegradability and ecotoxicological profile are subjects of ongoing research to ensure compliance with green chemistry principles.

In summary, 2-chloro-N-[[4-(morpholinomethyl)phenyl]methyl]propanamide hydrochloride represents a critical tool in modern drug design and chemical biology. Its combination of structural versatility and pharmacological potential positions it as a valuable asset for researchers exploring next-generation therapeutic agents. As the scientific community continues to unravel its applications, this compound is poised to play a pivotal role in addressing unmet medical needs.